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Chemical Properties & Stability Data of Glycyl-
DL-Serine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Glycyl-dl-serine

Cat. No.: S750447

The table below summarizes the key identified physical and chemical properties relevant to its stability and

handling [1] [2] [3].

Property Value / Description Relevance to Stability & Handling
CAS Number 687-38-7 [1] [2] Unique compound identifier.
Molecular C5H10N204 [1] [2] -

Formula

Molecular 162.14 g/mol [1] [2] -

Weight

Melting Point 207 °C [1] [3] Indicator of thermal stability.
Density ~1.4 g/lcm3 [2] [3] -

Hygroscopicity Stated as "Hygroscopic" Critical for handling; indicates a tendency to absorb
[1] moisture from the air, which can influence weight,
purity, and chemical stability.

Solubility Slightly soluble in water Informs solvent choice for experiments.
and aqueous acid [1].
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Property Value / Description Relevance to Stability & Handling

Storage Temp. -20°C [1] [2] Low-temperature storage is recommended to maintain
stability, consistent with handling hygroscopic and
sensitive compounds.

Form Solid; White to Off-White -
crystal powder [1] [2].

Experimental Handling & Safety Protocols

The following handling guidelines are recommended based on the sourced material safety data [2].

¢ Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and protective
clothing to avoid skin and eye contact. The use of a dust respirator is also recommended [2].

e Engineering Controls: Handle in a well-ventilated place and use local exhaust to prevent the
dispersion of dust [2].

e Storage: Keep the container tightly closed in a cool, dark place at -20°C. Store away from
incompatible materials such as oxidizing agents [1] [2].

¢ Spill Management: Sweep up spillage and collect it into an airtight container to avoid dispersal.
Promptly dispose of adhered or collected material in accordance with local regulations [2].

Research Gaps and Future Directions

The search results highlight a lack of publicly available, in-depth technical data on Glycyl-DL-serine. To
build a comprehensive whitepaper, the following areas require further investigation through specialized

scientific literature and direct experimental work:

¢ Quantitative Hygroscopicity Data: Specific measurements like dynamic vapor sorption (DVS)
profiles to determine critical relative humidity levels and the kinetics of moisture uptake.

e Forced Degradation Studies: Data from studies exposing the compound to stress conditions (e.g.,
heat, light, acid/base, oxidation) to identify degradation pathways and products.

¢ Long-Term Stability Data: Results from real-time and accelerated stability studies under various
temperature and humidity conditions to establish a validated shelf life.

¢ Analytical Methodologies: Detailed, validated HPLC or other chromatographic methods for
guantifying the compound and its impurities or degradation products.
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Visualizing Stability Management

The following diagram outlines the core logical relationship between the key stability factors identified and

the recommended handling protocols, which can serve as a foundational workflow for laboratory practice.
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Diagram 1. Logical workflow connecting stability factors to handling protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s750447?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/CASEN_687-38-7.htm
https://www.chemsrc.com/en/cas/687-38-7_524635.html
https://www.lookchem.com/N-Glycyl-DL-serine/
https://www.smolecule.com/products/b750447#glycyl-dl-serine-stability-hygroscopic
https://www.smolecule.com/products/b750447#glycyl-dl-serine-stability-hygroscopic
https://www.smolecule.com/products/b750447#glycyl-dl-serine-stability-hygroscopic
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s750447?utm_src=pdf-bulk
https://www.smolecule.com/products/s750447?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s750447?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

